Lycopsamine N-oxide
Lycopsamine N-oxide
Lycopsamine N-oxide is a natural product found in Symphytum officinale, Neatostema apulum, and Idea leuconoe with data available.
Brand Name:
Vulcanchem
CAS No.:
95462-15-0
VCID:
VC20829564
InChI:
InChI=1S/C15H25NO6/c1-9(2)15(20,10(3)17)14(19)22-8-11-4-6-16(21)7-5-12(18)13(11)16/h4,9-10,12-13,17-18,20H,5-8H2,1-3H3/t10-,12+,13+,15-,16?/m0/s1
SMILES:
CC(C)C(C(C)O)(C(=O)OCC1=CC[N+]2(C1C(CC2)O)[O-])O
Molecular Formula:
C15H25NO6
Molecular Weight:
315.36 g/mol
Lycopsamine N-oxide
CAS No.: 95462-15-0
Cat. No.: VC20829564
Molecular Formula: C15H25NO6
Molecular Weight: 315.36 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Lycopsamine N-oxide is a natural product found in Symphytum officinale, Neatostema apulum, and Idea leuconoe with data available. |
|---|---|
| CAS No. | 95462-15-0 |
| Molecular Formula | C15H25NO6 |
| Molecular Weight | 315.36 g/mol |
| IUPAC Name | [(7R,8R)-7-hydroxy-4-oxido-5,6,7,8-tetrahydro-3H-pyrrolizin-4-ium-1-yl]methyl (2S)-2-hydroxy-2-[(1S)-1-hydroxyethyl]-3-methylbutanoate |
| Standard InChI | InChI=1S/C15H25NO6/c1-9(2)15(20,10(3)17)14(19)22-8-11-4-6-16(21)7-5-12(18)13(11)16/h4,9-10,12-13,17-18,20H,5-8H2,1-3H3/t10-,12+,13+,15-,16?/m0/s1 |
| Standard InChI Key | DNAWGBOKUFFVMB-FVZLBROTSA-N |
| Isomeric SMILES | C[C@@H]([C@@](C(C)C)(C(=O)OCC1=CC[N+]2([C@H]1[C@@H](CC2)O)[O-])O)O |
| SMILES | CC(C)C(C(C)O)(C(=O)OCC1=CC[N+]2(C1C(CC2)O)[O-])O |
| Canonical SMILES | CC(C)C(C(C)O)(C(=O)OCC1=CC[N+]2(C1C(CC2)O)[O-])O |
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